Cas no 1179496-68-4 (4,6-bis(pyrrolidin-1-yl)-N-[3-(trifluoromethyl)phenyl]-1,3,5-triazin-2-amine hydrochloride)

• Product Name: 4,6-bis(pyrrolidin-1-yl)-N-[3-(trifluoromethyl)phenyl]-1,3,5-triazin-2-amine hydrochloride
• CAS No: 1179496-68-4
• MF: C₁₈H₂₂ClF₃N₆
• MW: 414.855692386627
• CID: 5473741
• Update Time: 2025-06-15

4,6-bis(pyrrolidin-1-yl)-N-[3-(trifluoromethyl)phenyl]-1,3,5-triazin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,6-dipyrrolidin-1-yl-N-[3-(trifluoromethyl)phenyl]-1,3,5-triazin-2-amine:hydrochloride
• 4,6-bis(pyrrolidin-1-yl)-N-[3-(trifluoromethyl)phenyl]-1,3,5-triazin-2-amine hydrochloride

• Inchi： 1S/C18H21F3N6.ClH/c19-18(20,21)13-6-5-7-14(12-13)22-15-23-16(26-8-1-2-9-26)25-17(24-15)27-10-3-4-11-27;/h5-7,12H,1-4,8-11H2,(H,22,23,24,25);1H
• InChI Key： XHYUIICLENDNDH-UHFFFAOYSA-N
• SMILES： N1=C(N2CCCC2)N=C(N2CCCC2)N=C1NC1=CC=CC(C(F)(F)F)=C1.[H]Cl

Additional information on 4,6-bis(pyrrolidin-1-yl)-N-[3-(trifluoromethyl)phenyl]-1,3,5-triazin-2-amine hydrochloride

Comprehensive Overview of 4,6-bis(pyrrolidin-1-yl)-N-[3-(trifluoromethyl)phenyl]-1,3,5-triazin-2-amine hydrochloride (CAS No. 1179496-68-4)

4,6-bis(pyrrolidin-1-yl)-N-[3-(trifluoromethyl)phenyl]-1,3,5-triazin-2-amine hydrochloride (CAS No. 1179496-68-4) is a specialized triazine-based compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethylphenyl group and pyrrolidine substituents, makes it a subject of interest for scientists exploring kinase inhibitors and heterocyclic chemistry. This compound has garnered attention due to its potential in modulating biological pathways, particularly in the context of drug discovery and medicinal chemistry.

The CAS No. 1179496-68-4 identifier is critical for researchers seeking precise chemical data, as it ensures unambiguous identification across databases. The compound’s hydrochloride salt form enhances its solubility, a property highly valued in formulation development. Recent trends in high-throughput screening and fragment-based drug design have further highlighted the relevance of such triazine derivatives, as they offer versatile scaffolds for targeting protein-protein interactions.

In the realm of agrochemical innovation, 4,6-bis(pyrrolidin-1-yl)-N-[3-(trifluoromethyl)phenyl]-1,3,5-triazin-2-amine has been investigated for its potential as a herbicide intermediate. The trifluoromethyl group, known for its electron-withdrawing properties, contributes to the compound’s stability and bioactivity. This aligns with the growing demand for sustainable crop protection solutions, a topic frequently searched by agrochemical professionals and researchers.

From a synthetic chemistry perspective, the compound’s pyrrolidine-triazine core presents opportunities for structure-activity relationship (SAR) studies. Researchers often query “triazine synthesis optimization” or “pyrrolidine modifications in drug design”, reflecting the broader interest in tailoring such molecules for enhanced efficacy. The inclusion of hydrochloride in its name also underscores its applicability in salt formation strategies, a key consideration in pharmacokinetic optimization.

Analytical challenges associated with CAS No. 1179496-68-4, such as HPLC method development or mass spectrometry characterization, are frequently discussed in scientific forums. The compound’s UV absorption and chromatographic behavior are of particular interest to analytical chemists working on impurity profiling. These technical aspects are often searched alongside terms like “triazine stability under acidic conditions” or “trifluoromethylphenyl NMR shifts”, indicating a need for detailed methodological insights.

Environmental and regulatory considerations are also pertinent. While the compound is not classified as hazardous, its biodegradation pathways and ecotoxicological profile are subjects of ongoing research, especially given the emphasis on green chemistry principles. Queries such as “triazine environmental persistence” or “fluorinated compound safety” reflect this concern among environmental scientists.

In summary, 4,6-bis(pyrrolidin-1-yl)-N-[3-(trifluoromethyl)phenyl]-1,3,5-triazin-2-amine hydrochloride represents a multifaceted tool for researchers. Its applications span drug discovery, agrochemical development, and material science, driven by its modular chemical framework. As the scientific community continues to explore heterocyclic compounds and fluorinated architectures, this compound’s role in advancing molecular innovation remains pivotal.